Cas no 41378-98-7 (1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI))
41378-98-7 structure
Product Name:1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI)
CAS No:41378-98-7
MF:C12H20N4O4
MW:284.311602592468
CID:332355
PubChem ID:1508094
Update Time:2025-04-19
1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI)
- 1-(3,5,7-triacetyl-1,3,5,7-tetrazocan-1-yl)ethanone
- 1,3,5,7-tetraacetyloctahydro-1,3,5,7-tetrazocine
- 1,3,5,7-Tetrazocine, 1,3,5,7-tetraacetyloctahydro-
- NS00057278
- 1,3,5,7-tetraacetyl-1,3,5,7-tetraaza-cyclooctane
- EINECS 255-343-0
- 41378-98-7
- DTXSID90194321
- AKOS001742041
- YRXAGMCNKRPUKD-UHFFFAOYSA-N
- 1-(3,5,7-TRIACETYL-1,3,5,7-TETRAZOCAN-1-YL)ETHAN-1-ONE
- SCHEMBL7551862
-
- Inchi: 1S/C12H20N4O4/c1-9(17)13-5-14(10(2)18)7-16(12(4)20)8-15(6-13)11(3)19/h5-8H2,1-4H3
- InChI Key: YRXAGMCNKRPUKD-UHFFFAOYSA-N
- SMILES: O=C(C)N1CN(C(C)=O)CN(C(C)=O)CN(C(C)=O)C1
Computed Properties
- Exact Mass: 284.148
- Monoisotopic Mass: 284.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 605.5°Cat760mmHg
- Flash Point: 308.6°C
- Refractive Index: 1.513
1,3,5,7-Tetrazocine,1,3,5,7-tetraacetyloctahydro- (9CI) Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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